N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide
• InChI: InChI=1S/C15H12FNO3/c16-12-4-2-1-3-11(12)15(18)17-10-5-6-13-14(9-10)20-8-7-19-13/h1-6,9H,7-8H2,(H,17,18)
• InChI Key: AQFOLPFFJUJHET-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C15H12FNO3
• Molecular Weight: 273.26 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives, including compounds similar to “N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide”, often involves complex chemical processes. For instance, compounds like 3-methoxybenzamide derivatives have been synthesized through various methods, including the acylation reaction of aminophenols and benzoylchlorides in specific solvents.

Molecular Structure Analysis

The molecular structure of benzamide derivatives is crucial for understanding their chemical behavior and potential applications. X-ray diffraction studies, along with DFT calculations, have been used to determine the crystal structures, demonstrating the significance of intermolecular interactions in defining the molecular geometry of these compounds.

Chemical Reactions Analysis

Benzamide derivatives participate in various chemical reactions, highlighting their versatile chemical properties. For example, Rh (III)-catalyzed chemodivergent annulations have been explored, showing the reactivity of such compounds under different conditions. These reactions are essential for the functionalization and further application of benzamide derivatives in medicinal chemistry and material science.

Physical And Chemical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, are crucial for the practical application of these compounds. Techniques like single crystal X-ray diffraction and DFT calculations provide insights into the physical characteristics of benzamide derivatives, affecting their solubility and stability.

Scientific Research Applications

Pharmacophore in Therapeutic Areas

Benzodioxane derivatives, such as N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide , are important pharmacophores across various therapeutic areas. They have been identified with activities such as anti-hepatotoxic, anti-helmintic, anti-arthritic, and antioxidant properties. .

Blood Pressure Regulation

Compounds bearing the benzodioxane moiety have been associated with prolonged lowering of blood pressure. .

Mechanism of Action

“N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide” exerts its effects by activating the N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-[methyl(methylsulfonyl)amino]benzamide pathway, which is a ligand-activated transcription factor that regulates the expression of various genes involved in cellular processes such as inflammation, apoptosis, and cell proliferation.

Future Directions

Based on the biological activities of sulfonamides and benzodioxane containing compounds, current study was designed to synthesize new sulfonamides amalgamated with 1,4-benzodioxane heterocycle to act as antibacterial agents. The future directions of this research could involve further exploration of the therapeutic applications of “N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-fluorobenzamide” and its derivatives.